Cas no 86548-40-5 (5,7-Dimethoxy-3-(1-naphthoyl)coumarin)

5,7-Dimethoxy-3-(1-naphthoyl)coumarin is a synthetic coumarin derivative characterized by its distinct fluorescence properties and structural versatility. The compound features a naphthoyl group at the 3-position and methoxy substituents at the 5- and 7-positions, enhancing its photostability and electronic properties. Its extended conjugated system makes it suitable for applications in fluorescent probes, organic light-emitting diodes (OLEDs), and photophysical studies. The methoxy groups contribute to improved solubility in organic solvents, facilitating its use in synthetic chemistry and material science. This compound is valued for its tunable emission characteristics and potential as a building block for advanced functional materials.

5,7-Dimethoxy-3-(1-naphthoyl)coumarin structure

86548-40-5 structure

Product Name:5,7-Dimethoxy-3-(1-naphthoyl)coumarin

CAS No:86548-40-5

MF:C₂₂H₁₆O₅

MW:360.359446525574

CID:734080

PubChem ID:342534

Update Time:2025-10-16

5,7-Dimethoxy-3-(1-naphthoyl)coumarin Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-2-one,5,7-dimethoxy-3-(1-naphthalenylcarbonyl)-
- 5,7-Dimethoxy-3-(1-Naphthoyl)Coumarin
- 5,7-dimethoxy-3-(naphthalene-1-carbonyl)chromen-2-one
- 5,7-dimethoxy-3-(naphthylcarbonyl)chromen-2-one
- SCHEMBL51844
- 3-(1-Naphthoyl)-5,7-dimethoxy-2H-chromen-2-one
- 86548-40-5
- NSC379523
- 5,7-Dimethoxy-3-(naphthalene-1-carbonyl)-2H-1-benzopyran-2-one
- DTXSID00321661
- FT-0667241
- NSC-379523
- 5,7-Dimethoxy-3-(1-naphthoyl)coumarin
- Inchi： 1S/C22H16O5/c1-25-14-10-19(26-2)17-12-18(22(24)27-20(17)11-14)21(23)16-9-5-7-13-6-3-4-8-15(13)16/h3-12H,1-2H3
- InChI Key： ZMPZRDHZQFCUSJ-UHFFFAOYSA-N
- SMILES： O1C(C(C(C2=CC=CC3C=CC=CC2=3)=O)=CC2C(=CC(=CC1=2)OC)OC)=O

Computed Properties

Exact Mass: 360.10000
Monoisotopic Mass: 360.09977361g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 612
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 61.8Å²

Experimental Properties

Density: 1.2198 (rough estimate)
Melting Point: 209-212 °C
Boiling Point: 452.4°C (rough estimate)
Refractive Index: 1.5400 (estimate)
PSA: 65.74000
LogP: 4.19440

5,7-Dimethoxy-3-(1-naphthoyl)coumarin Security Information

Safety Instruction： S24/25

5,7-Dimethoxy-3-(1-naphthoyl)coumarin Pricemore >>

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TRC	D460693-50mg	5,7-Dimethoxy-3-(1-naphthoyl)coumarin	86548-40-5	50mg	$655.00	2023-05-18
TRC	D460693-100mg	5,7-Dimethoxy-3-(1-naphthoyl)coumarin	86548-40-5	100mg	$ 1200.00	2023-09-07
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